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Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromobenzyl alcohol. The information is curated for researchers, scientists, and

professionals in drug development who utilize this compound as a key intermediate in the

synthesis of a variety of molecules, including pharmaceuticals and agrochemicals.[1] This

document presents quantitative data in structured tables, details relevant experimental

protocols, and includes a visualization of its synthesis workflow.

Core Physical and Chemical Properties
3-Bromobenzyl alcohol, with the CAS number 15852-73-0, is an organohalogen compound.

[2] It presents as a clear, colorless to light yellow liquid or a white to off-white crystalline solid at

room temperature, accompanied by a faint aromatic odor.[2][3][4] Its molecular structure

consists of a benzene ring substituted with a bromine atom at the meta-position relative to a

hydroxymethyl group.[2]

Quantitative Physical Properties
The following tables summarize the key physical properties of 3-Bromobenzyl alcohol,
compiled from various sources. It is important to note that slight variations in reported values

can be attributed to different experimental conditions and purity levels.
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Property Value Source(s)

Molecular Formula C₇H₇BrO [5]

Molecular Weight 187.03 g/mol [6]

Appearance
Clear colorless to light yellow

liquid
[3][4]

Melting Point 18-21 °C [4]

110-112 °C (Note: This

appears to be an outlier or

refer to a different compound,

as most sources indicate it's a

liquid at room temperature)

[3]

Boiling Point 287.2 °C at 760 mmHg [7]

253 °C [8]

228-230 °C [4]

165 °C at 16 mmHg [3][6]

Density 1.565 g/cm³ [7]

1.56 g/mL at 25 °C [3][6]

1.587 g/mL [4]

Refractive Index (n20/D) 1.584 [3][6]

1.591 [7]

1.5915 [4]

Flash Point >230 °F (>110 °C) [3]

115.7 °C [7]

96 °C [4]

Vapor Pressure 0.00118 mmHg at 25 °C [3][7]

pKa 14.28 ± 0.10 (Predicted) [3]
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Solubility Profile
3-Bromobenzyl alcohol is slightly soluble in water.[3][9] It exhibits moderate to good solubility

in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide.[2]

Solvent Solubility Source(s)

Water Slightly soluble [3][9]

Ethanol
Soluble (by inference from

general statements)
[2]

Acetone
Soluble (by inference from

general statements)
[2]

Dimethyl sulfoxide (DMSO)
Soluble (by inference from

general statements)
[2]

Experimental Protocols
This section details the standard methodologies for determining the key physical properties of

organic compounds like 3-Bromobenzyl alcohol.

Determination of Melting Point (Capillary Method)
The melting point of a solid organic compound can be determined with a high degree of

accuracy using the capillary method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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Ensure the sample of 3-Bromobenzyl alcohol is crystalline and dry. If it is a liquid at room

temperature, this method would be used after solidification at a lower temperature.

Finely powder a small amount of the crystalline sample using a mortar and pestle.

Pack the powdered sample into the open end of a capillary tube to a height of 2-3 mm by

tapping the sealed end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between

the sample, heating block, and thermometer.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the last crystal melts (the end of the melting range).

For a pure compound, the melting range should be narrow (0.5-2 °C).

Determination of Boiling Point (Microscale Method)
The boiling point of a liquid can be determined using a small amount of the substance with the

microscale method.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:
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Add 0.5-1 mL of 3-Bromobenzyl alcohol to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Immerse the assembly in a heating bath, making sure the rubber band is above the surface

of the heating liquid.

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube. This is the point where the vapor pressure of the liquid

equals the atmospheric pressure.

Determination of Solubility
A qualitative and semi-quantitative assessment of solubility can be performed through direct

observation.

Apparatus:

Small test tubes

Graduated pipettes or cylinders

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, acetone, hexane)

Procedure:
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Add a known volume or mass of 3-Bromobenzyl alcohol (e.g., 0.1 g or 0.1 mL) to a test

tube.

Add a small, measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used for thorough

mixing.

Observe the mixture. If the solute completely dissolves, it is considered soluble.

If the solute does not dissolve, continue adding the solvent in small, measured increments

(e.g., 1 mL at a time) with agitation after each addition, until the solute dissolves or a total of

a larger volume (e.g., 10 mL) has been added.

Record the solubility in terms of mass or volume of solute per volume of solvent. For

example, "soluble (0.1 g in 3 mL)" or "insoluble (less than 0.1 g in 10 mL)".

Synthesis Workflow
3-Bromobenzyl alcohol is commonly synthesized via the reduction of 3-bromobenzaldehyde.

The following diagram illustrates a typical laboratory-scale synthesis workflow.[10]
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Caption: Synthesis workflow for 3-Bromobenzyl alcohol.

Conclusion
This technical guide has provided a detailed summary of the physical properties of 3-
Bromobenzyl alcohol, along with standardized experimental protocols for their determination.
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The compiled data and methodologies serve as a valuable resource for scientists and

professionals engaged in research and development, particularly in the fields of medicinal

chemistry and material science, where 3-Bromobenzyl alcohol is a frequently used synthetic

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

